Cas no 38302-15-7 (Naringenin trimethyl ether)

• Product Name: Naringenin trimethyl ether
• CAS No: 38302-15-7
• MF: C₁₈H₁₈O₅
• MW: 314.332525730133
• CID: 837343
• PubChem ID: 5003667
• Update Time: 2025-10-28

Naringenin trimethyl ether Chemical and Physical Properties

Names and Identifiers

• 5,7-Dimethoxy-2-(4-methoxyphenyl)chroman-4-one
• Naringenin trimethyl ether
• [ "4'", "5", "7-Trimethoxyflavanone" ]
• 5,7,4'-Trimethoxyflavanone
• 5,7-dimethoxy-2-(4-methoxyphenyl)-2,3-dihydrochromen-4-one
• 4H-1-Benzopyran-4-one, 2,3-dihydro-5,7-dimethoxy-2-(4-methoxyphenyl)-
• Oprea1_436908
• 4',5,7-Trimethoxyflavanone
• 5, 4' Trimethoxy Flavanone
• MQFSCAHSIUPLSB-UHFFFAOYSA-N
• NSC735006
• LMPK12140596
• 4',5,7-trimethoxyflavanone, AldrichCPR
• AK104323
• ST24044124
• W1578
• ST2404412
• SCHEMBL4826267
• CHEMBL483550
• AKOS022184617
• Naringenintrimethylether
• 38302-15-7
• NSC-735006
• XN161726
• 4'
• 66074-95-1
• DA-65938
• DB-118250

• Inchi： 1S/C18H18O5/c1-20-12-6-4-11(5-7-12)15-10-14(19)18-16(22-3)8-13(21-2)9-17(18)23-15/h4-9,15H,10H2,1-3H3
• InChI Key： MQFSCAHSIUPLSB-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=C(C=2C(CC1C1C=CC(=CC=1)OC)=O)OC)OC

Computed Properties

• Exact Mass: 314.11500
• Monoisotopic Mass: 314.11542367 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 314.3
• XLogP3: 2.8
• Topological Polar Surface Area: 54

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 500.1±50.0 °C at 760 mmHg
• Flash Point: 222.1±30.2 °C
• PSA: 53.99000
• LogP: 3.41890
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Naringenin trimethyl ether Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 7-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 7-O-methylated flavonoids
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Naringenin trimethyl ether

Naringenin Trimethyl Ether (CAS No. 38302-15-7): A Comprehensive Overview of Its Chemistry, Biology, and Emerging Applications

Naringenin Trimethyl Ether, with the chemical identifier CAS No. 38302-15-7, is a naturally occurring flavanone derivative that has garnered significant attention in the field of pharmaceuticals and nutraceuticals due to its diverse biological activities and potential therapeutic applications. This compound, also known as naringenin 3-O-(3,4-dimethoxybenzoyl) glucoside or more commonly as naringenin trimethyl ether, is a methylated derivative of naringenin, a flavonoid found abundantly in citrus fruits such as grapefruits and oranges. The structural modification by methylation enhances its stability and bioavailability, making it a promising candidate for further research and development.

The chemical structure of Naringenin Trimethyl Ether consists of a benzopyran skeleton with three hydroxyl groups and three methoxy groups, arranged in a specific pattern that contributes to its unique pharmacological properties. The presence of these functional groups allows for various interactions with biological targets, including enzymes, receptors, and signaling pathways. This structural complexity has been the focus of numerous studies aimed at elucidating its mechanisms of action and exploring its potential in treating a range of diseases.

In recent years, Naringenin Trimethyl Ether has been extensively studied for its anti-inflammatory, antioxidant, and anticancer properties. One of the most compelling areas of research has been its role in modulating inflammatory responses. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) by suppressing key signaling pathways like NF-κB. These findings suggest that Naringenin Trimethyl Ether could be a valuable therapeutic agent for conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the antioxidant properties of Naringenin Trimethyl Ether have been well-documented. Reactive oxygen species (ROS) are known to contribute to oxidative stress, which is implicated in various pathological processes including aging and neurodegenerative diseases. Research indicates that Naringenin Trimethyl Ether can scavenge ROS and inhibit the activity of enzymes involved in oxidative metabolism, thereby protecting cells from damage. This has led to investigations into its potential use in preventing or treating conditions like Alzheimer's disease and Parkinson's disease.

The anticancer potential of Naringenin Trimethyl Ether is another area of intense interest. Preclinical studies have shown that this compound can induce apoptosis in cancer cells by activating caspases and inhibiting anti-apoptotic proteins. Additionally, it has been found to suppress the growth of cancer cells by inhibiting key signaling pathways such as the PI3K/Akt/mTOR pathway. These effects have prompted researchers to explore its potential as a chemopreventive agent or as an adjunct therapy in combination with conventional cancer treatments.

The pharmacokinetics of Naringenin Trimethyl Ether have also been subjects of investigation. Due to its lipophilic nature enhanced by methylation, this compound exhibits better absorption and bioavailability compared to its parent compound, naringenin. Studies have shown that after oral administration, Naringenin Trimethyl Ether is rapidly absorbed into the bloodstream and distributed throughout the body. It is metabolized primarily in the liver through phase II metabolism involving glucuronidation and sulfation, which helps in detoxifying the compound while also facilitating its excretion via bile and urine.

The safety profile of Naringenin Trimethyl Ether has been evaluated in several preclinical studies using animal models. These studies have shown that the compound is well-tolerated at doses up to several grams per kilogram of body weight without significant adverse effects. However, further research is needed to assess its long-term safety and potential side effects in humans. Clinical trials are currently underway to evaluate the efficacy and safety of Naringenin Trimethyl Ether in treating various conditions.

The industrial production of Naringenin Trimethyl Ether involves chemical synthesis or enzymatic modification of natural precursors such as naringenin obtained from citrus peels. Advances in biotechnology have enabled more sustainable methods for producing this compound on an industrial scale. For instance, microbial fermentation using engineered yeast strains has been explored as a cost-effective alternative to traditional chemical synthesis.

The market for natural products derived from plants continues to grow due to increasing consumer demand for health-promoting supplements and therapeutics. Naringenin Trimethyl Ether, with its proven biological activities and favorable safety profile, is poised to become a key player in this market. Pharmaceutical companies are investing heavily in research to develop novel formulations containing this compound for various therapeutic applications.

In conclusion, Naringenin Trimethyl Ether (CAS No. 38302-15-7) is a multifaceted compound with significant potential in pharmaceuticals and nutraceuticals. Its diverse biological activities make it a promising candidate for treating inflammatory diseases, oxidative stress-related disorders, and cancer. Ongoing research continues to uncover new therapeutic applications for this compound, while advancements in production methods are making it more accessible for commercial use.